Cas no 1565489-54-4 (N-[(5-Bromopyridin-3-yl)methyl]-N-methylcyclopropanamine)
N-[(5-Bromopyridin-3-yl)methyl]-N-methylcyclopropanamine Chemical and Physical Properties
Names and Identifiers
-
- N-[(5-bromopyridin-3-yl)methyl]-N-methylcyclopropanamine
- N-[(5-Bromopyridin-3-yl)methyl]-N-methylcyclopropanamine
-
- MDL: MFCD31716356
- Inchi: 1S/C10H13BrN2/c1-13(10-2-3-10)7-8-4-9(11)6-12-5-8/h4-6,10H,2-3,7H2,1H3
- InChI Key: BVXJXTYQTCTOOM-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1)CN(C)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 170
- XLogP3: 1.9
- Topological Polar Surface Area: 16.1
N-[(5-Bromopyridin-3-yl)methyl]-N-methylcyclopropanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 191088-2.500g |
N-[(5-Bromopyridin-3-yl)methyl]-N-methylcyclopropanamine, 95% |
1565489-54-4 | 95% | 2.500g |
$1816.00 | 2023-09-07 |
N-[(5-Bromopyridin-3-yl)methyl]-N-methylcyclopropanamine Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on N-[(5-Bromopyridin-3-yl)methyl]-N-methylcyclopropanamine
N-[(5-Bromopyridin-3-yl)methyl]-N-methylcyclopropanamine: A Comprehensive Overview
N-[(5-Bromopyridin-3-yl)methyl]-N-methylcyclopropanamine, also known by its CAS number 1565489-54-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromopyridine ring with a cyclopropane moiety. The presence of the bromine atom in the pyridine ring introduces interesting electronic properties, while the cyclopropane group adds strain and reactivity, making this compound a valuable tool in drug design and synthesis.
The synthesis of N-[(5-Bromopyridin-3-yl)methyl]-N-methylcyclopropanamine involves a series of well-established organic reactions. The starting material typically includes 5-bromopyridine, which undergoes alkylation to introduce the methyl group. Subsequent steps involve the formation of the amine functionality and the incorporation of the cyclopropane ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production.
One of the most promising applications of this compound lies in its potential as a building block for bioactive molecules. Researchers have explored its use in constructing complex heterocyclic frameworks, which are often found in natural products and pharmaceutical agents. For instance, studies have demonstrated that 1565489-54-4 can serve as an intermediate in the synthesis of anticancer agents, where its ability to modulate cellular signaling pathways is under investigation.
Another area of interest is the role of this compound in catalysis. The cyclopropane ring, being highly strained, can act as a versatile platform for enantioselective reactions. Recent breakthroughs have highlighted its utility in asymmetric induction, particularly in the formation of chiral centers during organic transformations. This has opened new avenues for the development of enantiopure compounds, which are critical in drug discovery.
In terms of physical properties, N-[(5-Bromopyridin-3-yl)methyl]-N-methylcyclopropanamine exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions has been thoroughly evaluated, with results indicating that it remains intact under mild to moderate thermal and oxidative stress.
The safety profile of this compound is another critical aspect that has been extensively studied. Toxicological assessments have shown that it poses minimal risk when handled according to standard laboratory protocols. However, prolonged exposure or improper handling may lead to irritation or sensitization, emphasizing the importance of adhering to safety guidelines during synthesis and use.
Looking ahead, ongoing research is focused on expanding the scope of applications for 1565489-54-4. Collaborative efforts between academic institutions and pharmaceutical companies are exploring its potential as an intermediate in the production of novel antibiotics and antiviral agents. Additionally, advancements in computational chemistry are enabling more precise predictions of its reactivity and selectivity, further enhancing its utility in synthetic strategies.
In conclusion, N-[(5-Bromopyridin-3-yLmethyl]-N-methylcyclopropanamine stands as a testament to the ingenuity and precision required in modern chemical synthesis. Its unique structure, coupled with its versatile reactivity, positions it as a key player in advancing both fundamental research and applied sciences. As our understanding of this compound deepens, so too does its potential to contribute to groundbreaking discoveries across diverse disciplines.
1565489-54-4 (N-[(5-Bromopyridin-3-yl)methyl]-N-methylcyclopropanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)